Cas no 1806981-59-8 (Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-acetate)

• Product Name: Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-acetate
• CAS No: 1806981-59-8
• MF: C₁₁H₉F₂IN₂O₂
• MW: 366.102641820908
• CID: 4875555
• Update Time: 2025-05-20

Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-acetate

• Inchi： 1S/C11H9F2IN2O2/c1-2-18-9(17)4-8-7(14)3-6(5-15)10(16-8)11(12)13/h3,11H,2,4H2,1H3
• InChI Key： VHRNRRNWJYFCAW-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=C(C(F)F)N=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-acetate

Research Brief on Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-acetate (CAS: 1806981-59-8)

Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-acetate (CAS: 1806981-59-8) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its structural features, including the iodine substituent, make it a valuable building block for further functionalization via cross-coupling reactions, which are pivotal in medicinal chemistry.

Recent studies have highlighted the role of Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-acetate in the synthesis of novel heterocyclic compounds with potential anticancer and anti-inflammatory properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of pyrido[2,3-d]pyrimidine derivatives, which exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer (NSCLC). The difluoromethyl group, in particular, was noted for its ability to enhance metabolic stability and bioavailability of the resulting compounds.

In addition to its pharmacological applications, this compound has also been explored in material science. A 2024 report in ACS Applied Materials & Interfaces detailed its use as a precursor for the development of luminescent materials with applications in organic light-emitting diodes (OLEDs). The electron-withdrawing cyano and difluoromethyl groups were found to significantly influence the photophysical properties of the resulting materials, offering tunable emission wavelengths.

The synthesis of Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-acetate typically involves multi-step procedures, including halogenation and esterification of pyridine precursors. Recent advancements in catalytic methods, such as palladium-catalyzed C-H activation, have improved the efficiency of its production, as reported in a 2023 Organic Letters publication. These methodological innovations are expected to facilitate broader access to this compound for both academic and industrial research.

Despite its promising applications, challenges remain in the large-scale production and purification of Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-acetate, particularly due to the sensitivity of its functional groups under harsh reaction conditions. Ongoing research aims to address these limitations through the development of milder synthetic protocols and stabilization techniques. Future directions may also include expanded structure-activity relationship (SAR) studies to optimize its derivatives for specific therapeutic targets.

In conclusion, Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-acetate (CAS: 1806981-59-8) represents a critical intermediate in modern drug discovery and materials science. Its unique chemical properties and versatility underscore its importance in the development of next-generation therapeutics and functional materials. Continued research into its applications and synthetic methodologies will likely yield further innovations in the coming years.